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Compound of Interest

Compound Name: 2-Ethylhexyl bromide

Cat. No.: B156332

For laboratory professionals engaged in research and development, ensuring the safe handling
and disposal of chemicals is paramount. This document provides immediate, essential safety
and logistical information for 2-Ethylhexyl bromide, including operational and disposal plans
to foster a secure laboratory environment.

Chemical Overview: 2-Ethylhexyl bromide (CAS No. 18908-66-2), also known as 1-Bromo-2-
ethylhexane, is a combustible liquid that can cause skin and serious eye irritation, as well as
respiratory irritation.[1][2][3][4] It is crucial to handle this chemical with care, utilizing
appropriate personal protective equipment and adhering to established safety protocols.[5]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 2-Ethylhexyl
bromide.
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Property Value Source
Molecular Formula C8H17Br [3]
Molecular Weight 193.12 g/mol [3][6]
CAS Number 18908-66-2 [1]I3]
Appearance Colorless to pale yellow liquid 516171181
Boiling Point 183-185 °C; 75-77 °C/16 ]

mmHg
Density 1.086 g/mL at 25 °C
Flash Point 69 °C (156.2 °F) - closed cup

- Insoluble in water; Soluble in
Solubility ] [31[8]
organic solvents

Storage Temperature 2-8°C

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling 2-Ethylhexyl bromide
to prevent skin contact, eye damage, and respiratory irritation.
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PPE Category

Specific Requirements

Rationale

Hand Protection

Wear appropriate chemical-
resistant gloves (e.g., Nitrile,

Neoprene).

To prevent skin irritation and

absorption.[1]

Eye and Face Protection

Chemical safety goggles are
mandatory. A face shield

should be worn in situations

with a higher risk of splashing.

[1]9]

To protect against serious eye
irritation from splashes or

vapors.[1][3]

Skin and Body Protection

A flame-resistant lab coat is
required. Ensure complete

coverage of exposed skin.

To protect against skin irritation
and potential splashes of the

combustible liquid.[9]

Respiratory Protection

Use only in a well-ventilated
area, preferably a chemical
fume hood. If vapors or
aerosols are generated, a
NIOSH-approved respirator
with an appropriate cartridge
(e.g., for organic vapors) is

necessary.[1][2]

To prevent respiratory tract
irritation.[1][2][3]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of 2-Ethylhexyl bromide from

acquisition to temporary storage after use.

e Preparation and Inspection:

o Before handling, ensure that a safety data sheet (SDS) for 2-Ethylhexyl bromide is

accessible.[2]

o Verify that a functioning safety shower and eyewash station are nearby.[1]

o Inspect all required PPE for integrity.
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o Ensure the chemical fume hood is operational and has adequate airflow.

e Chemical Handling:

[e]

Conduct all work with 2-Ethylhexyl bromide inside a certified chemical fume hood to
minimize inhalation exposure.[1]

o Ground all equipment to prevent static discharge, as the substance is a combustible liquid.

[2]
o Keep the container tightly closed when not in use.[1]

o Avoid contact with skin and eyes.[1] In case of accidental contact, immediately flush the
affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[1][2]

o Keep away from heat, sparks, open flames, and hot surfaces.[1][2] No smoking is
permitted in the handling area.[1][2]

o Incompatible materials to avoid include strong oxidizing agents and strong bases.[1]

e Spill Management:

[¢]

In the event of a small spill, absorb the liquid with an inert material such as sand, silica gel,
or a universal binder.[1]

[¢]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]

[¢]

Do not allow the chemical to enter drains or the environment.[1][2]

[e]

For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan

Proper disposal of 2-Ethylhexyl bromide and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Segregation:
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o All materials contaminated with 2-Ethylhexyl bromide, including absorbent materials from
spills, used gloves, and empty containers, must be treated as hazardous waste.

o Do not mix this waste with other waste streams.

e Waste Collection and Labeling:

o Collect all 2-Ethylhexyl bromide waste in a designated, properly sealed, and labeled
hazardous waste container.

o The label should clearly identify the contents as "Hazardous Waste: 2-Ethylhexyl
bromide" and include the associated hazards (Combustible, Irritant).

o Storage of Waste:

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition and incompatible materials.[1]

o The storage area should be secure and accessible only to authorized personnel.

e Final Disposal:
o Dispose of the hazardous waste through a licensed environmental disposal company.[1]
o Adhere to all local, state, and federal regulations for hazardous waste disposal.[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for handling 2-Ethylhexyl bromide, from
initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of 2-Ethylhexyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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